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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111 Get Quote

Essential Safety and Handling Guide for
Cyclohexanone Oxime
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cyclohexanone oxime in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize risks.

Hazard Identification and Safety Data
Cyclohexanone oxime is harmful if swallowed and may cause irritation to the skin, eyes, and

respiratory tract.[1] It is crucial to handle this compound with appropriate personal protective

equipment and in a well-ventilated area.
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Safety Parameter Value Source

GHS Classification
Acute toxicity, Oral (Category

4)
[2][3]

Signal Word Warning [2][3][4]

Hazard Statements H302: Harmful if swallowed [2][3][4][5]

Flash Point
100.00 °C (212.00 °F) - closed

cup
[1]

Acute Oral Toxicity (LD50) 883 – 1,765 mg/kg (rat) [5]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[6]

Personal Protective Equipment (PPE)
To ensure safety when handling Cyclohexanone oxime, the following personal protective

equipment is mandatory.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.

Protects against dust particles

and splashes.[6][7]

Hand Protection

Protective gloves. The specific

material should be chosen

based on the duration of use

and workplace conditions.

Prevents skin contact and

absorption.[2][5]

Respiratory Protection

For nuisance exposures, a

dust mask type N95 (US) or

type P1 (EN 143) respirator is

appropriate. For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. Use

respirators approved by

NIOSH (US) or CEN (EU).

Protects against inhalation of

harmful dust.[1][7]

Body Protection

Protective clothing should be

selected based on the

potential for exposure in the

workplace.

Minimizes skin contact with the

chemical.[1][2]

Operational and Handling Protocols
Handling:

Work in a well-ventilated area with appropriate exhaust ventilation where dust can be

formed.[1][7]

Avoid the formation of dust and aerosols.[1][7]

Do not eat, drink, or smoke when using this product.[2][3][4][5]

Wash hands thoroughly after handling.[2][3][5]
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Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1][6][7]

Store in a cool place.[7]

Keep away from heat, sparks, open flames, and hot surfaces.[6]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2][7]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.[1][2][4][7]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][2][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[1][2][4][7]

Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, follow these steps to ensure safety and

proper cleanup.

Evacuate and Isolate: Immediately evacuate personnel from the spill area. Isolate the spill or

leak area for at least 25 meters (75 feet) for solids.[8]
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Ensure Ventilation: Ensure adequate ventilation.[1][2]

Use Personal Protective Equipment: Wear appropriate PPE, including respiratory protection,

gloves, and eye protection.[1][2][7]

Containment and Cleanup:

Remove all sources of ignition.[2][6][8]

Dampen the solid spill material with 60-70% ethanol to prevent dust formation.[8]

Sweep up or absorb the material with an inert substance and place it into a suitable,

closed container for disposal.[2][7]

Use absorbent paper dampened with 60-70% ethanol to pick up any remaining material.[8]

Decontamination: Wash the spill area with a soap and water solution.[8] Do not allow the

product to enter drains.[1][7]

Disposal:

Dispose of the waste material as an unused product in accordance with federal, state, and

local environmental regulations.[1][2]

Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

Contaminated packaging should be disposed of in the same manner as the unused product.

[7]

Workflow for Handling a Cyclohexanone Oxime Spill
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Caption: Workflow for safely managing a Cyclohexanone oxime spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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